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Compound of Interest

Compound Name: SBC-115337

Cat. No.: B7775811

For Researchers, Scientists, and Drug Development Professionals

Introduction

SBC-115337 is a small molecule inhibitor of Proprotein Convertase Subtilisin/Kexin type 9
(PCSK?9). By inhibiting the interaction between PCSK9 and the Low-Density Lipoprotein
Receptor (LDLR), SBC-115337 prevents the degradation of the LDLR, leading to increased
clearance of LDL-cholesterol (LDL-C) from the circulation. This makes SBC-115337 a
promising therapeutic candidate for the treatment of hypercholesterolemia and related
cardiovascular diseases. These application notes provide detailed protocols for the use of
SBC-115337 in mouse models of hyperlipidemia, drawing upon available data for SBC-115337
and structurally related compounds.

Mechanism of Action: PCSK9-LDLR Signaling
Pathway

PCSKO plays a critical role in regulating plasma cholesterol levels. It is a secreted protein that
binds to the epidermal growth factor-like repeat A (EGF-A) domain of the LDLR on the surface
of hepatocytes. This binding targets the LDLR for lysosomal degradation, thereby reducing the
number of LDLRs available to clear circulating LDL-C. By inhibiting the PCSK9-LDLR
interaction, SBC-115337 increases the recycling of LDLR to the cell surface, enhancing LDL-C
uptake from the bloodstream and lowering plasma cholesterol levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7775811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

